An In-depth Technical Guide to the Discovery and Synthesis of Abcg2-IN-4
An In-depth Technical Guide to the Discovery and Synthesis of Abcg2-IN-4
For Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides a comprehensive overview of the discovery, synthesis, and biological evaluation of Abcg2-IN-4, a novel and orally active inhibitor of the ATP-binding cassette subfamily G member 2 (ABCG2) transporter. Also known as compound K31, Abcg2-IN-4 was developed as a potential therapeutic agent for erythropoietic protoporphyria (EPP), a genetic disorder characterized by severe phototoxicity due to the accumulation of protoporphyrin IX (PPIX). This document details the scientific rationale for targeting ABCG2 in EPP, the discovery of Abcg2-IN-4 through structural modifications of a known inhibitor, its quantitative performance, and the detailed experimental protocols for its evaluation.
Introduction: The Role of ABCG2 in Disease
The ATP-binding cassette (ABC) transporter ABCG2, also known as breast cancer resistance protein (BCRP), is a crucial membrane protein responsible for the efflux of a wide array of substrates from cells.[1] This function is vital for protecting tissues from xenobiotics and plays a significant role in the pharmacokinetics of many drugs.[1] However, the overexpression of ABCG2 in cancer cells is a major mechanism of multidrug resistance, while its role in transporting endogenous molecules can contribute to the pathophysiology of certain diseases.[1]
One such condition is erythropoietic protoporphyria (EPP), a genetic disease resulting from a deficiency in the enzyme ferrochelatase, which leads to the accumulation of the heme precursor, protoporphyrin IX (PPIX).[1] ABCG2 is the primary transporter responsible for effluxing PPIX from red blood cells into the plasma.[1] This elevated plasma PPIX deposits in the skin, causing severe pain and phototoxicity upon exposure to light.[1] Therefore, inhibiting ABCG2 presents a promising therapeutic strategy to retain PPIX within red blood cells, reduce its systemic exposure, and ultimately prevent phototoxicity in EPP patients.[1]
Discovery of Abcg2-IN-4 (K31)
Abcg2-IN-4 (compound K31) was discovered through a targeted medicinal chemistry effort aimed at improving the drug-like properties of Ko143, a potent and well-characterized ABCG2 inhibitor.[2] While effective in vitro, the therapeutic potential of Ko143 is limited by its metabolic instability.[2] The development of Abcg2-IN-4 involved structural modifications of the Ko143 scaffold to enhance metabolic stability while retaining high inhibitory potency against ABCG2.[2] This research was conducted as a collaboration between the School of Pharmacy and the Department of Chemistry at the University of Pittsburgh.[1]
Synthesis of Abcg2-IN-4
While the specific, step-by-step synthesis of Abcg2-IN-4 (K31) is not detailed in the primary publication, its development from Ko143 suggests a synthetic route based on the fumitremorgin C scaffold. The synthesis of potent quinazoline-based ABCG2 inhibitors generally involves multi-step organic synthesis.
Illustrative Synthesis of a Quinazoline-based ABCG2 Inhibitor (General Protocol):
The synthesis of compounds structurally related to Abcg2-IN-4 often starts from commercially available substituted anilinic acids. A typical synthetic route may involve the following key steps:
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Amide Coupling: The initial step often involves the coupling of a substituted anthranilic acid with an appropriate amino acid derivative to form an amide bond.
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Cyclization: The resulting intermediate undergoes cyclization, often under thermal or acid-catalyzed conditions, to form the core quinazoline (B50416) ring system.
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Functional Group Interconversion: Subsequent steps involve the modification of functional groups on the quinazoline core and its substituents to achieve the desired chemical structure. This can include reactions such as N-alkylation, esterification, or the introduction of various side chains.
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Purification: Each intermediate and the final product are purified using standard techniques such as column chromatography, recrystallization, and high-performance liquid chromatography (HPLC) to ensure high purity. The structure of the final compound is confirmed by analytical methods like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS).
Quantitative Data
The biological activity and pharmacokinetic properties of Abcg2-IN-4 (K31) have been quantitatively assessed and compared to its parent compound, Ko143.[2]
| Parameter | Abcg2-IN-4 (K31) | Ko143 | Reference |
| ABCG2 Inhibition (IC50) | ~10 nM | ~5 nM | [2] |
| Metabolic Stability (% remaining after 1 hr) | ~80% | ~20% | [2] |
| Oral Bioavailability | Orally Active | Not Reported | [1] |
| In Vivo Efficacy (Reduction in Serum PPIX) | Significant | Not Applicable | [2] |
Experimental Protocols
ABCG2 Inhibition Assay
The inhibitory activity of Abcg2-IN-4 on ABCG2-mediated transport was determined using a pheophorbide A (PhA) efflux assay in ABCG2-overexpressing cells.[3][4]
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Cell Line: Human Embryonic Kidney (HEK293) cells stably transfected to overexpress human ABCG2.
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Substrate: Pheophorbide A (PhA), a fluorescent substrate of ABCG2.[4]
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Protocol:
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HEK293-ABCG2 cells are seeded in 96-well plates and cultured to confluency.
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Cells are pre-incubated with varying concentrations of Abcg2-IN-4 or vehicle control for 30 minutes at 37°C.
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Pheophorbide A is added to a final concentration of 10 µM, and the cells are incubated for an additional 30 minutes at 37°C.
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Cells are washed with cold phosphate-buffered saline (PBS) to remove extracellular PhA.
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The intracellular fluorescence of PhA is measured using a fluorescence plate reader with excitation and emission wavelengths of approximately 410 nm and 670 nm, respectively.
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The IC50 value is calculated by plotting the percentage of inhibition of PhA efflux against the logarithm of the inhibitor concentration.
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In Vivo Efficacy in a Mouse Model of Erythropoietic Protoporphyria
The ability of Abcg2-IN-4 to prevent phototoxicity was evaluated in a genetically engineered mouse model of EPP.[1]
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Animal Model: Ferrochelatase-mutant (Fechm1Pas) mice, which recapitulate the biochemical and clinical features of human EPP.
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Treatment: Abcg2-IN-4 was administered orally to the Fechm1Pas mice.[1]
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Protocol:
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Fechm1Pas mice are treated with a daily oral dose of Abcg2-IN-4 (e.g., 100 mg/kg) or vehicle control for a specified period.[2]
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Blood samples are collected at various time points to measure the concentration of PPIX in red blood cells and plasma using UPLC-QTOFMS.[2]
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For the phototoxicity assessment, a section of the mice's back is shaved and exposed to a controlled light source (e.g., UV light at 395-410 nm) for a set duration.[1]
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Skin damage is assessed visually and histologically by examining skin sections stained with hematoxylin (B73222) and eosin (B541160) (H&E).
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The efficacy of Abcg2-IN-4 is determined by its ability to reduce plasma PPIX levels and prevent light-induced skin damage compared to the vehicle-treated group.[1]
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Visualizations
Signaling Pathway: ABCG2-Mediated PPIX Efflux and Inhibition
References
- 1. Inhibition of ABCG2 prevents phototoxicity in a mouse model of erythropoietic protoporphyria - PMC [pmc.ncbi.nlm.nih.gov]
- 2. researchgate.net [researchgate.net]
- 3. Methods to measure the inhibition of ABCG2 transporter and ferrochelatase activity to enhance aminolevulinic acid-protoporphyrin IX fluorescence-guided tumor detection and resection - PMC [pmc.ncbi.nlm.nih.gov]
- 4. kolekcja.ibb.waw.pl [kolekcja.ibb.waw.pl]
